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Compound of Interest

Compound Name: Antennapedia peptide tfa

Cat. No.: B15597638

For researchers, scientists, and drug development professionals, Antennapedia peptide (also
known as Penetratin), provided as a trifluoroacetate (TFA) salt, represents a pivotal tool in the
exploration of cellular delivery mechanisms. This 16-amino acid peptide, derived from the third
helix of the Drosophila Antennapedia homeodomain, is a well-established cell-penetrating
peptide (CPP) renowned for its ability to translocate across cellular membranes and facilitate
the intracellular delivery of a wide array of cargo molecules.[1][2] This guide provides a
comprehensive overview of its basic characteristics, experimental protocols for its study, and
visualizations of its mechanisms and workflows.

Core Characteristics of Antennapedia Peptide TFA

The trifluoroacetate salt of the Antennapedia peptide is the most common commercially
available form, resulting from its purification by reverse-phase high-performance liquid
chromatography (RP-HPLC) where TFA is used as an ion-pairing agent.[2] While generally not
interfering with most in vitro assays, the presence of TFA can influence the peptide's net weight
and solubility characteristics.[2]

Quantitative Data Summary

For ease of reference and comparison, the core quantitative characteristics of Antennapedia
peptide TFA are summarized in the table below.
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Characteristic

Value

Source(s)

Amino Acid Sequence

Arg-Gln-lle-Lys-lle-Trp-Phe-
GIn-Asn-Arg-Arg-Met-Lys-Trp-
Lys-Lys
(RQIKIWFQNRRMKWKK)

[1](3]

Molecular Weight (Peptide)

~2245.74 g/mol

[2]

Molecular Weight (TFA Salt)

~2360.82 g/mol

[3]4]

Purity (by HPLC)

Typically 295% to >98%

[1](21[5]

Molecular Formula (Peptide)

C104H160N35019S

[6]

Molecular Formula (TFA Salt)

C104H168N34020S *
XCF3COOH

[1]

Solubility

Soluble in water (up to 100
mg/mL, may require

sonication)

[7](8]

Storage (Lyophilized Powder)

-20°C for up to 2 years; -80°C
for long-term storage (up to 3

years)

(510718l

Storage (In Solution)

-80°C for up to 6 months;
-20°C for up to 1 month

[7]

Mechanisms of Cellular Entry

Antennapedia peptide is understood to enter cells through two primary pathways: direct

translocation across the plasma membrane and endocytosis. The prevalence of each pathway

can be influenced by factors such as peptide concentration and the nature of the cargo.
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Cellular Uptake Pathways of Antennapedia Peptide
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Cellular uptake mechanisms of Antennapedia peptide.

Experimental Protocols

To investigate the cellular uptake and efficacy of Antennapedia peptide TFA, several key

experimental approaches are commonly employed. Detailed methodologies for these

experiments are outlined below.

Quantification of Cellular Uptake by Flow Cytometry

(FACS)

This protocol allows for the quantitative measurement of peptide uptake within a cell

population.
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FACS Workflow for Peptide Uptake Quantification

Seed cells in 24-well plates
(2 x 10”5 cells/well)

Incubate with fluorescently-labeled

Antennapedia peptide (e.g., 1 uM in OptiMEM)
for 1.5 hours at 37°C

Wash cells twice with DPBS

:

Treat with trypsin (0.05%)
to remove surface-bound peptide

l

Resuspend cells in FACS buffer
(DPBS with 0.5% FBS)

Analyze by Flow Cytometry
(measure mean fluorescence intensity)

Data Analysis:
Quantify cellular uptake
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Confocal Microscopy Workflow for Peptide Localization

Seed cells on glass-bottom dishes
or coverslips

Incubate with fluorescently-labeled

Antennapedia peptide (e.g., 2 hours)

Wash cells with fresh medium

l

Counterstain nuclei
(e.g., Hoechst 33342)

Image with Confocal Microscope

Analyze images for
subcellular localization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Antennapedia Peptide
TFA for Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597638#basic-characteristics-of-antennapedia-
peptide-tfa-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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